Cas no 1361725-62-3 (2,5-Dichloro-3'-difluoromethoxy-biphenyl)

• Product Name: 2,5-Dichloro-3'-difluoromethoxy-biphenyl
• CAS No: 1361725-62-3
• MF: C₁₃H₈Cl₂F₂O
• MW: 289.104828834534
• CID: 4994008
• Update Time: 2025-05-20

2,5-Dichloro-3'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H8Cl2F2O/c14-9-4-5-12(15)11(7-9)8-2-1-3-10(6-8)18-13(16)17/h1-7,13H
• InChI Key： XBVPINMUUVJUGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-3'-difluoromethoxy-biphenyl

2,5-Dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361725-62-3)

The compound 2,5-Dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361725-62-3) is a highly specialized organic molecule with significant applications in various fields, including materials science and pharmaceutical research. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The chlorine and difluoromethoxy substituents attached to the rings contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials, particularly in the field of optoelectronics. The presence of chlorine atoms at the 2 and 5 positions of the biphenyl ring enhances the molecule's electron-withdrawing properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and other electronic devices. Additionally, the difluoromethoxy group at the 3' position introduces steric hindrance and further modulates the electronic characteristics of the molecule, which is crucial for optimizing its performance in these applications.

One of the most notable advancements in the synthesis of 2,5-Dichloro-3'-difluoromethoxy-biphenyl involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. Researchers have demonstrated that this approach not only improves yield but also allows for precise control over the substitution pattern on the biphenyl ring. This has been particularly beneficial for producing high-purity samples required for industrial applications.

In terms of biological activity, recent investigations have revealed that 2,5-Dichloro-3'-difluoromethoxy-biphenyl exhibits potential as a lead compound in drug discovery. Its ability to interact with specific protein targets has been explored in preclinical studies, showing promising results in inhibiting certain enzymatic pathways associated with chronic diseases. This highlights its potential role in developing novel therapeutic agents with improved efficacy and reduced side effects.

The structural versatility of this compound also makes it an attractive candidate for use in polymer chemistry. By incorporating biphenyl derivatives into polymer backbones, scientists have successfully synthesized high-performance polymers with enhanced thermal stability and mechanical strength. These materials are being explored for use in aerospace and automotive industries, where durability under extreme conditions is critical.

From an environmental standpoint, researchers have been investigating the degradation pathways of 2,5-Dichloro-3'-difluoromethoxy-biphenyl to assess its potential impact on ecosystems. Initial findings suggest that under certain conditions, such as UV exposure or microbial action, the compound undergoes rapid degradation into less harmful byproducts. This is a positive indication for its safe use in industrial settings.

In conclusion, 2,5-Dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361725-62-3) stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and tunable properties continue to drive advancements in materials science, pharmacology, and environmental chemistry. As research progresses, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic solutions.